Cas no 61717-03-1 (1H-Pyrazole-4-carbonitrile, 1-butyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 1-butyl-3-nitro-
• CAS No: 61717-03-1
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 468646
• PubChem ID: 71392930
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 1-butyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 1-butyl-3-nitro-
• 1-butyl-3-nitropyrazole-4-carbonitrile
• 1-Butyl-3-nitro-1H-pyrazole-4-carbonitrile
• DTXSID30814718
• 61717-03-1

• Inchi： 1S/C8H10N4O2/c1-2-3-4-11-6-7(5-9)8(10-11)12(13)14/h6H,2-4H2,1H3
• InChI Key： MUCYHKZCPGVXAI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CN(CCCC)N=1)=O

Computed Properties

• Exact Mass: 194.0805
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 84.75